Cas no 439110-57-3 (1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one)

• Product Name: 1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one
• CAS No: 439110-57-3
• CID: 4651589
• Update Time: 2025-10-29

1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-[4,5-BIS(HYDROXYMETHYL)-1H-1,2,3-TRIAZOL-1-YL]PHENYL)-1-ETHANONE
• 1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one

Additional information on 1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one

Compound CAS No. 439110-57-3: 1-{4-[4,5-Bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one

The compound with CAS No. 439110-57-3, known as 1-{4-[4,5-bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a phenyl group and a ketone functional group. The triazole moiety, specifically the 4,5-bis(hydroxymethyl)-1H-1,2,3-triazol derivative, plays a pivotal role in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical transformations. The presence of hydroxymethyl groups on the triazole ring introduces additional functionality, making this compound versatile for applications in drug discovery and advanced materials. The phenyl group attached to the triazole further enhances its aromaticity and electronic properties, which are critical for its performance in different chemical environments.

The synthesis of CAS No. 439110-57-3 involves a multi-step process that typically includes the formation of the triazole ring followed by coupling with the phenyl group and subsequent oxidation to introduce the ketone functionality. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient formation of the triazole ring using transition metal catalysts like copper or iron.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its ability to act as a scaffold for drug design has been explored in recent studies. The triazole ring is known for its stability and ability to form hydrogen bonds, making it an ideal component for bioactive molecules. Additionally, the compound's electronic properties make it suitable for use in organic electronics and optoelectronic devices.

Recent research has also focused on the toxicological profile of this compound. Studies indicate that while it exhibits low acute toxicity under standard conditions, further investigations are needed to assess its long-term effects on biological systems. Regulatory bodies have emphasized the importance of thorough safety assessments for such compounds to ensure their safe handling and application.

Looking ahead, the development of novel synthetic routes and functionalization strategies for CAS No. 439110-57-3 will likely drive its adoption in emerging technologies. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications.